Cas no 1955-24-4 (Pteridine-6-carboxylic acid)
Pteridine-6-carboxylic acid structure
Product Name:Pteridine-6-carboxylic acid
CAS No:1955-24-4
MF:C7H4N4O2
MW:176.132260322571
CID:2788857
PubChem ID:13829175
Update Time:2025-04-21
Pteridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL6317502
- DTXCID30501454
- 1955-24-4
- DTXSID40550670
- Pteridine-6-carboxylic acid
-
- Inchi： 1S/C7H4N4O2/c12-7(13)5-2-9-6-4(11-5)1-8-3-10-6/h1-3H,(H,12,13)
- InChI Key： WABAALFDOOSQEE-UHFFFAOYSA-N
- SMILES： OC(C1=CN=C2C(C=NC=N2)=N1)=O
Computed Properties
- Exact Mass: 176.03342538g/mol
- Monoisotopic Mass: 176.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 88.9Ų
Pteridine-6-carboxylic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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